Cas no 1096535-51-1 (aphrocallistin)

• Product Name: aphrocallistin
• CAS No: 1096535-51-1
• MF: C₂₀H₂₄Br₂N₆O₂
• MW: 540.25156211853
• CID: 2040718
• Update Time: 2025-04-21

aphrocallistin Chemical and Physical Properties

Names and Identifiers

• aphrocallistin
• aphrocallistin A
• aphrocallistin B

• Inchi： 1S/C20H24Br2N6O2/c1-13(29)27(2)7-5-14-9-15(21)18(16(22)10-14)30-8-4-6-23-19-17-20(25-11-24-17)28(3)12-26-19/h9-12,23H,4-8H2,1-3H3
• InChI Key： ONIZXWNHLRRDOK-UHFFFAOYSA-N
• SMILES： CN(C(=O)C)CCC1C=C(Br)C(OCCCNC2=C3C(=NC=N3)N(C)C=N2)=C(Br)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 1.843

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-alkylaminopurines